Cas no 518-86-5 (3H-2-Oxa-1H-phenalene-1-one)

3H-2-Oxa-1H-phenalene-1-one structure
3H-2-Oxa-1H-phenalene-1-one structure
Product Name:3H-2-Oxa-1H-phenalene-1-one
CAS No:518-86-5
MF:C12H8O2
MW:184.190723419189
MDL:MFCD00138509
CID:884369
Update Time:2025-04-19

3H-2-Oxa-1H-phenalene-1-one Chemical and Physical Properties

Names and Identifiers

    • 3H-2-Oxa-1H-phenalene-1-one
    • 1H,3H-Naphtho[1,8-cd]pyran-1-one
    • Naphthalid
    • Naphthalide
    • Perinaphthalide
    • Peri-Naphthalide
    • 1,8-Naphthalide
    • 1-Naphthalenecarboxylic acid, 8-(hydroxymethyl)-, &#948
    • 1-Naphthoic acid, 8-(hydroxymethyl)-, &#948
    • -lactone
    • Benzo[de]isochromen-1(3H)-one
    • MDL: MFCD00138509
    • Inchi: 1S/C12H8O2/c13-12-10-6-2-4-8-3-1-5-9(7-14-12)11(8)10/h1-6H,7H2
    • InChI Key: UKOVZLWSUZKTRL-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C3C=CC=C(C1)C3=2)=O

Computed Properties

  • Exact Mass: 184.05244
  • Monoisotopic Mass: 184.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.313
  • Boiling Point: 408.2°C at 760 mmHg
  • Flash Point: 172.2°C
  • Refractive Index: 1.686
  • PSA: 26.3
  • LogP: 2.51020

3H-2-Oxa-1H-phenalene-1-one Pricemore >>

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Apollo Scientific
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Apollo Scientific
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Key Organics Ltd
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eNovation Chemicals LLC
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A2B Chem LLC
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3H-2-Oxa-1H-phenalene-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:518-86-5)3H-2-Oxa-1H-phenalene-1-one
Order Number:A1164070
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:20
Price ($):514.0/191.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:518-86-5)3H-2-Oxa-1H-phenalene-1-one
A1164070
Purity:99%/99%
Quantity:1g/250mg
Price ($):514.0/191.0
Email